Cas no 1396868-25-9 (N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide)

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide structure
1396868-25-9 structure
Product Name:N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide
CAS No:1396868-25-9
MF:C14H16N2O2S2
MW:308.419040679932
CID:6192657
PubChem ID:71781678
Update Time:2025-07-15

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide
    • VU0524808-1
    • N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
    • 1396868-25-9
    • F5857-1576
    • AKOS024523566
    • N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-2-(methylthio)nicotinamide
    • N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-methylsulfanylpyridine-3-carboxamide
    • Inchi: 1S/C14H16N2O2S2/c1-9-5-7-20-12(9)11(17)8-16-13(18)10-4-3-6-15-14(10)19-2/h3-7,11,17H,8H2,1-2H3,(H,16,18)
    • InChI Key: CHFBNJZIOILIDK-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C(CNC(C1=CC=CN=C1SC)=O)O

Computed Properties

  • Exact Mass: 308.06532010g/mol
  • Monoisotopic Mass: 308.06532010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 116Ų

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-1576-2μmol
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
2μmol
$85.5 2023-09-09
Life Chemicals
F5857-1576-5μmol
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
5μmol
$94.5 2023-09-09
Life Chemicals
F5857-1576-10μmol
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
10μmol
$103.5 2023-09-09
Life Chemicals
F5857-1576-20μmol
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
20μmol
$118.5 2023-09-09
Life Chemicals
F5857-1576-1mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
1mg
$81.0 2023-09-09
Life Chemicals
F5857-1576-2mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
2mg
$88.5 2023-09-09
Life Chemicals
F5857-1576-3mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
3mg
$94.5 2023-09-09
Life Chemicals
F5857-1576-4mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
4mg
$99.0 2023-09-09
Life Chemicals
F5857-1576-5mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
5mg
$103.5 2023-09-09
Life Chemicals
F5857-1576-10mg
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
1396868-25-9
10mg
$118.5 2023-09-09

Additional information on N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1396868-25-9)

N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1396868-25-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a pyridine core appended with various functional groups, including a hydroxy group, a methylthiophene moiety, and a methylsulfanyl group. These structural elements contribute to its diverse chemical reactivity and potential biological interactions. The presence of the hydroxy group enhances its solubility in polar solvents, while the methylthiophene ring introduces aromatic stability and electronic properties that can influence its binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could make it valuable in the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions characterized by aberrant enzymatic activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the hydroxy and methylsulfanyl groups necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently.

One of the most compelling aspects of N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide is its potential as a lead compound for further drug development. Researchers have leveraged computational modeling and high-throughput screening methods to identify derivatives with enhanced pharmacological properties. These efforts have led to the discovery of analogs with improved solubility, bioavailability, and target specificity.

The pharmacological profile of this compound is being further elucidated through in vitro and in vivo studies. Initial experiments have demonstrated its ability to interact with specific proteins and enzymes, leading to modulations in cellular signaling pathways. For instance, studies have shown that it may inhibit the activity of kinases involved in cell proliferation and survival, making it a candidate for anticancer therapies. Additionally, its interaction with receptors involved in pain perception suggests potential applications in analgesic treatments.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide is currently undergoing preclinical evaluations to determine its toxicity profile and therapeutic potential. These studies are crucial for understanding how the compound behaves within living systems and for identifying any potential adverse effects before human trials can commence.

Advances in analytical chemistry have enabled researchers to characterize this compound with high precision using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into its molecular structure and conformational dynamics, which are essential for understanding its biological activity. The structural data obtained from these analyses have been instrumental in guiding further modifications to optimize its pharmacological properties.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling software has been used extensively to predict how N-2-hydroxy-2-(3-methylthiophen-2-yl)ethyl-2-(methylsulfanyl)pyridine-3-carboxamide interacts with biological targets at the atomic level. These simulations help identify key binding sites and optimize the compound's structure for better affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug development process significantly.

Collaborative efforts between academic institutions and pharmaceutical companies have been pivotal in advancing the study of this compound. Such partnerships facilitate the sharing of resources, expertise, and data, which are essential for conducting comprehensive research programs. The collective efforts of multiple research teams have led to a deeper understanding of N-2-hydroxy-2-(3-methylthiophen-2-yli)-ethyl--(methylsulfanyl)-pyridine--carboxamide's potential applications in medicine.

Looking ahead, the future prospects for N--hydroxy--(3--methylthiophen--yli)--(methylene)--(methylsulfanyl)--pyridine--carboxamide are promising. Continued research is expected to uncover new therapeutic uses and refine synthetic methodologies for producing this compound on an industrial scale. As our understanding of biological pathways grows more sophisticated, so too will our ability to design molecules like N--hydroxy--(3--methylthiophen--yli)--(methylene)--(methylsulfanyl)--pyridine--carboxamide that interact specifically with disease-causing targets.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.